Cas no 122568-03-0 (Thymidine,3'-deoxy-4-thio- (9CI))

• Product name: Thymidine,3'-deoxy-4-thio- (9CI)
• CAS No: 122568-03-0
• MF: C₁₀H₁₄N₂O₃S
• MW: 242.294761180878
• CID: 171045
• PubChem ID: 3000253

Thymidine,3'-deoxy-4-thio- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine,3'-deoxy-4-thio- (9CI)
• 1-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-4-sulfanylidenepyrimidin-2-one
• 3'-deoxy-4-thiothymidine
• 1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-4-thioxo-3,4-dihydropyrimidin-2(1H)-one
• Ddthds
• Thymidine, 3'-deoxy-4-thio-
• 3,4-Dihydro-5-methyl-1-[(5β-hydroxymethyltetrahydrofuran)-2β-yl]-4-thioxopyrimidin-2(1H)-one
• 1-(5-Hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-4-thioxo-3,4-dihydro-1H-pyrimidin-2-one (ddThdS)
• DTXSID90153650
• CHEMBL87127
• 122568-03-0
• 1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-4-thioxo-pyrimidin-2-one
• AKOS040749944
• SCHEMBL1144933
• BDBM50013109

• Inchi： InChI=1S/C10H14N2O3S/c1-6-4-12(10(14)11-9(6)16)8-3-2-7(5-13)15-8/h4,7-8,13H,2-3,5H2,1H3,(H,11,14,16)/t7-,8+/m0/s1
• InChI Key： FLRWGUIHNUCNJN-JGVFFNPUSA-N
• SMILES： OC[C@@H]1CC[C@H](N2C=C(C)C(=S)NC2=O)O1

Computed Properties

• Exact Mass: 242.073
• Monoisotopic Mass: 242.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.1
• Topological Polar Surface Area: 93.9Ų

Experimental Properties

• Density: 1.41
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.642

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2',3'-dideoxyribonucleosides